Cas no 53916-70-4 (5-Chlorosulfonyl-2,4-difluoro-benzoic Acid)

• Product Name: 5-Chlorosulfonyl-2,4-difluoro-benzoic Acid
• CAS No: 53916-70-4
• MF: C₇H₃ClF₂O₄S
• MW: 256.611127138138
• CID: 3028889
• PubChem ID: 10753596
• Update Time: 2024-11-02

5-Chlorosulfonyl-2,4-difluoro-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(chlorosulfonyl)-2,4-difluorobenzoic acid
• Benzoic acid, 5-(chlorosulfonyl)-2,4-difluoro-
• AKOS000134052
• SCHEMBL3527127
• FPZITNFVVXGXQS-UHFFFAOYSA-N
• G11332
• 53916-70-4
• 5-(chlorosulfonyl)-2,4-difluorobenzoicacid
• 5-chlorosulfonyl-2,4-difluorobenzoic acid
• DB-196138
• EN300-59276
• 5-Chlorosulfonyl-2,4-difluoro-benzoic Acid

• Inchi： 1S/C7H3ClF2O4S/c8-15(13,14)6-1-3(7(11)12)4(9)2-5(6)10/h1-2H,(H,11,12)
• InChI Key： FPZITNFVVXGXQS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(Cl)(=O)=O)=C(F)C=C1F

Computed Properties

• Exact Mass: 255.9408638g/mol
• Monoisotopic Mass: 255.9408638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.7±0.1 g/cm3
• Melting Point: 129-131 °C
• Boiling Point: 382.2±42.0 °C at 760 mmHg
• Flash Point: 185.0±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Chlorosulfonyl-2,4-difluoro-benzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides